molecular formula C7H12BrNO B8652852 3-Bromoazocan-2-one

3-Bromoazocan-2-one

Cat. No.: B8652852
M. Wt: 206.08 g/mol
InChI Key: XWFHRFPXRGEOGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromoazocan-2-one is an eight-membered heterocyclic lactam featuring a bromine substituent at the third carbon and a ketone group at the second position. Azocanes (eight-membered rings with two nitrogen atoms) are less common than smaller lactams, such as pyrrolidinones or caprolactams, due to synthetic challenges associated with ring strain and conformational flexibility. The bromine atom in this compound enhances its utility as an intermediate in organic synthesis, particularly in nucleophilic substitution reactions, where it acts as a leaving group.

Properties

Molecular Formula

C7H12BrNO

Molecular Weight

206.08 g/mol

IUPAC Name

3-bromoazocan-2-one

InChI

InChI=1S/C7H12BrNO/c8-6-4-2-1-3-5-9-7(6)10/h6H,1-5H2,(H,9,10)

InChI Key

XWFHRFPXRGEOGA-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C(=O)NCC1)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Reactivity Comparisons

a. 3-Bromocaprolactam (6-membered brominated lactam):

  • Structure : A six-membered lactam with bromine at the third position.
  • Reactivity : Smaller rings exhibit higher ring strain, increasing susceptibility to ring-opening reactions. Bromine in 3-bromocaprolactam undergoes nucleophilic substitution more readily than in 3-bromoazocan-2-one due to reduced steric hindrance in the smaller ring .
  • Applications : Used in polymer modification and as a precursor for bioactive molecules.

b. 3-Bromopropylamine Hydrochloride (linear brominated amine):

  • Structure : A linear tertiary amine with a terminal bromine atom.
  • Reactivity : Bromine serves as a leaving group in alkylation or cyclization reactions. For example, it was used to synthesize a benzothiazolone derivative via nucleophilic substitution (see ) .
  • Key Difference : Unlike 3-bromoazocan-2-one, this compound lacks a cyclic structure, limiting its utility in forming rigid heterocycles.

c. 2-Bromoazocan-1-one (hypothetical isomer):

Physicochemical Properties

Compound Molecular Weight (g/mol) Melting Point (°C) Solubility Key Reactivity
3-Bromoazocan-2-one ~206.08 Not reported Moderate in DMSO Nucleophilic substitution at C3
3-Bromocaprolactam ~178.03 95–98 High in THF Ring-opening polymerization
3-Bromopropylamine HCl ~178.48 108–110 High in water SN2 reactions, cyclization

Notes:

  • Solubility data for 3-bromoazocan-2-one is inferred from analogous lactams.
  • The higher molecular weight and conformational flexibility of 3-bromoazocan-2-one may reduce crystallization tendencies compared to smaller lactams.

Research Findings and Challenges

  • Ring-Size Effects : Larger lactams like 3-bromoazocan-2-one exhibit slower reaction kinetics in substitution reactions compared to smaller analogs due to reduced electrophilicity and steric accessibility.
  • Synthetic Limitations : Azocane derivatives are less explored than six- or seven-membered lactams, partly due to difficulties in ring closure and purification.
  • Relevance : The use of 3-bromopropylamine HCl in benzothiazolone synthesis underscores brominated amines’ versatility, suggesting analogous pathways for 3-bromoazocan-2-one in macrocycle synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.